N-[4-(isobutyrylamino)phenyl]isonicotinamide

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-[4-(2-methylpropanoylamino)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-11(2)15(20)18-13-3-5-14(6-4-13)19-16(21)12-7-9-17-10-8-12/h3-11H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: MSDQCANXZCABSA-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=NC=C2

Description

N-[4-(isobutyrylamino)phenyl]isonicotinamide, also known as IBPN, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. IBPN belongs to the class of isonicotinamide derivatives, which have been studied for their various pharmacological activities.

Mechanism of Action

The mechanism of action of N-[4-(isobutyrylamino)phenyl]isonicotinamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer cells, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In inflammation research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disease research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to activate the Nrf2/ARE pathway, which is involved in antioxidant defense and detoxification.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to have various biochemical and physiological effects in scientific research. In cancer research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to induce apoptosis and inhibit cell proliferation. In inflammation research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to reduce the production of pro-inflammatory cytokines and modulate the immune system. In neurodegenerative disease research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to have neuroprotective properties and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)phenyl]isonicotinamide has several advantages for lab experiments, including its synthetic accessibility and high purity. However, N-[4-(isobutyrylamino)phenyl]isonicotinamide also has limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

For N-[4-(isobutyrylamino)phenyl]isonicotinamide research include its potential as a therapeutic agent and further optimization of its synthesis method.

Synthesis Methods

The synthesis of N-[4-(isobutyrylamino)phenyl]isonicotinamide involves the reaction of isonicotinoyl chloride with 4-(isobutyrylamino)aniline in the presence of a base. The resulting product is then purified through recrystallization. This method has been optimized to produce high yields of pure N-[4-(isobutyrylamino)phenyl]isonicotinamide.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]isonicotinamide has been studied for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been studied as a potential anti-inflammatory agent due to its ability to modulate the immune system. In neurodegenerative disease research, N-[4-(isobutyrylamino)phenyl]isonicotinamide has been shown to have neuroprotective properties and improve cognitive function.